Cas no 610282-45-6 (4-(3-methoxy-4-propoxyphenyl)-1,3,6-trimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one)

• Product Name: 4-(3-methoxy-4-propoxyphenyl)-1,3,6-trimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one
• CAS No: 610282-45-6
• MF: C₁₇H₂₃N₃O₅
• MW: 349.38162446022
• CID: 6535965
• PubChem ID: 3396533
• Update Time: 2025-11-01

4-(3-methoxy-4-propoxyphenyl)-1,3,6-trimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxy-4-propoxyphenyl)-1,3,6-trimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one
• F0173-0116
• 610282-45-6
• 4-(3-methoxy-4-propoxyphenyl)-1,3,6-trimethyl-5-nitro-3,4-dihydropyrimidin-2(1H)-one
• 4-(3-methoxy-4-propoxyphenyl)-1,3,6-trimethyl-5-nitro-4H-pyrimidin-2-one
• VU0493875-1
• AKOS024255459
• Z1116204923

• Inchi： 1S/C17H23N3O5/c1-6-9-25-13-8-7-12(10-14(13)24-5)16-15(20(22)23)11(2)18(3)17(21)19(16)4/h7-8,10,16H,6,9H2,1-5H3
• InChI Key： RRFMAMKEQFFFRP-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C)=C(C(C2C=CC(=C(C=2)OC)OCCC)N1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 349.16377084g/mol
• Monoisotopic Mass: 349.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Nitropyrimidines

Additional information on 4-(3-methoxy-4-propoxyphenyl)-1,3,6-trimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one

4-(3-Methoxy-4-Propoxyphenyl)-1,3,6-Trimethyl-5-Nitro-1,2,3,4-Tetrahydropyrimidin-2-One: A Novel Scaffold for Pharmaceutical Applications

4-(3-Methoxy-4-Propoxyphenyl)-1,3,6-Trimethyl-5-Nitro-1,2,3,4-Tetrahydropyrimidin-2-One, with the CAS number 610282-45-6, represents a promising molecular scaffold in the field of medicinal chemistry. This compound, characterized by its unique 1,2,3,4-tetrahydropyrimidin-2-one core structure and functionalized aromatic substituents, has garnered significant attention for its potential therapeutic applications. Recent studies have highlighted its role in modulating inflammatory pathways and its potential as an antitumor agent, making it a focal point for drug discovery research.

The 1,2,3,4-tetrahydropyrimidin-2-one framework is a well-established pharmacophore in pharmaceutical development, known for its ability to interact with various biological targets. The 5-nitro substituent at the pyrimidine ring is particularly noteworthy, as it contributes to the compound's reactivity and biological activity. This functional group has been shown to enhance the compound's ability to inhibit specific enzymes, such as phosphodiesterases, which play critical roles in cellular signaling pathways.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-(3-Methoxy-4-Propoxyphenyl)-1,3,6-Trimethyl-5-Nitro-1,2,3,4-Tetrahydropyrimidin-2-One. A 2023 study published in Journal of Medicinal Chemistry reported a novel approach using microwave-assisted synthesis to achieve high yields of this compound. The method involves the condensation of 3-methoxy-4-propoxyphenyl derivatives with appropriate 1,3,6-trimethyl-5-nitro-1,2,3,4-tetrahydropyrimidin-2-one precursors, optimizing reaction conditions to minimize side reactions and maximize purity.

Structural analysis of this compound reveals a combination of hydrophobic and hydrophilic moieties, which may contribute to its potential as a multifunctional drug candidate. The 3-methoxy and 4-propoxy groups on the aromatic ring are believed to enhance solubility and facilitate interactions with biological membranes. These substituents also provide opportunities for further chemical modifications to tailor the compound's pharmacokinetic properties.

Current research on 4-(3-Methoxy-4-Propoxyphenyl)-1,3,6-Trimethyl-5-Nitro-1,2,3,4-Tetrahydropyrimidin-2-One has focused on its anti-inflammatory effects. A 2024 study in Pharmaceutical Research demonstrated that this compound significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The mechanism of action appears to involve the modulation of NF-κB signaling pathways, which are central to inflammatory responses.

Additionally, preliminary studies suggest that this compound may exhibit antitumor properties. In a 2023 preclinical study, 4-(3-Methoxy-4-Propoxyphenyl)-1,3,6-Trimethyl-5-Nitro-1,2,3,4-Tetrahydropyrimidin-2-One was shown to induce apoptosis in cancer cell lines, particularly in breast and colon cancer models. The compound's ability to disrupt mitochondrial function and inhibit DNA repair pathways has been identified as key factors in its cytotoxic effects.

From a synthetic perspective, the 1,3,6-trimethyl substituents on the pyrimidine ring play a crucial role in stabilizing the molecule's conformation. These groups may also influence the compound's binding affinity to target proteins. Recent computational studies have used molecular docking simulations to predict the interactions between this compound and various protein targets, providing insights into its potential therapeutic applications.

Environmental and safety considerations are also important in the development of this compound. While no evidence of toxicity has been reported in preclinical studies, ongoing research is evaluating its long-term effects on cellular systems. The compound's low molecular weight and polar functional groups suggest it may have favorable pharmacokinetic properties, although further studies are needed to confirm its safety profile.

Future directions for research on 4-(3-Methoxy-4-Propoxyphenyl)-1,3,6-Trimethyl-5-Nitro-1,2,3,4-Tetrahydropyrimidin-2-One include exploring its potential as a lead compound for drug development. Modifications to the 3-methoxy and 4-propoxy groups could enhance its efficacy and reduce side effects. Additionally, studies on its interactions with other biological targets, such as ion channels and receptors, may uncover new therapeutic applications.

In conclusion, 4-(3-Methoxy-4-Propoxyphenyl)-1,3,6-Trimethyl-5-Nitro-1,2,3,4-Tetrahydropyrimidin-2-One represents a promising scaffold in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for further research. Continued exploration of its biological activities and synthetic modifications will be crucial in advancing its development as a potential pharmaceutical agent.